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Compound of Interest

Compound Name: APJ receptor agonist 4

Cat. No.: B12428883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
APJ Receptor Agonist 4, also identified as Compound 21 in the scientific literature, is a potent

and orally active non-peptide agonist of the apelin receptor (APJ).[1][2] The apelin receptor, a

class A G-protein coupled receptor (GPCR), and its endogenous ligands are crucial regulators

of cardiovascular homeostasis. Activation of the APJ receptor is implicated in various

physiological processes, including the enhancement of cardiac contractility, vasodilation, and

angiogenesis, making it a promising therapeutic target for conditions such as heart failure. APJ
Receptor Agonist 4 has demonstrated robust pharmacodynamic efficacy in rodent models of

heart failure, highlighting its potential for further investigation.[1][2]

These application notes provide detailed protocols for the preparation of stock solutions of APJ
Receptor Agonist 4, ensuring its effective use in various experimental settings.

Physicochemical and Biological Properties
A clear understanding of the properties of APJ Receptor Agonist 4 is essential for its proper

handling and use in research. The following table summarizes key quantitative data for this

compound.
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Property Value Reference

Molecular Weight 551.01 g/mol [2]

CAS Number 2762567-70-2 [2]

EC₅₀ 0.06 nM [2]

Kᵢ 0.07 nM [2]

Appearance Solid

Purity
>98% (as typically supplied by

vendors)

Primary Solvent Dimethyl Sulfoxide (DMSO) [3][4]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of APJ Receptor Agonist 4
in high-purity dimethyl sulfoxide (DMSO).

Materials:

APJ Receptor Agonist 4 (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, ≥99.9% purity

Calibrated analytical balance

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Sterile, disposable pipette tips

Vortex mixer

Optional: Water bath or heating block set to 37°C

Procedure:
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Calculate the required mass: To prepare a 10 mM stock solution, use the following formula to

calculate the mass of APJ Receptor Agonist 4 required for your desired volume of DMSO.

Mass (mg) = 10 mmol/L * Volume (L) * 551.01 g/mol * 1000 mg/g

Example for 1 mL of 10 mM stock solution: Mass (mg) = 0.01 mol/L * 0.001 L * 551.01 g/mol

* 1000 mg/g = 5.51 mg

Weigh the compound:

Place a sterile microcentrifuge tube on the analytical balance and tare the balance.

Carefully weigh the calculated mass of APJ Receptor Agonist 4 powder directly into the

tared tube.

Dissolve the compound:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

weighed compound.

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved.[3]

Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,

gentle warming in a 37°C water bath for a few minutes may aid the process.[3]

Aliquot and Store:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[3]

Clearly label each aliquot with the compound name ("APJ Receptor Agonist 4"),

concentration (10 mM), solvent (DMSO), and the date of preparation.

Storage Recommendations:
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 1 year
Protect from light and

moisture.

Stock Solution in

DMSO
-80°C Up to 6 months

Avoid repeated

freeze-thaw cycles.

Stock Solution in

DMSO
-20°C Up to 1 month

For short-term

storage.

Preparation of Working Solutions
For cell-based assays and other experiments, the concentrated DMSO stock solution must be

diluted to the final working concentration in the appropriate aqueous buffer or cell culture

medium.

Important Considerations:

Final DMSO Concentration: The final concentration of DMSO in the assay should be kept as

low as possible, typically below 0.5%, to avoid solvent-induced toxicity or off-target effects.[5]

A concentration of <0.1% is ideal for most cell-based assays.[3]

Solubility in Aqueous Solutions: Small molecule compounds dissolved in DMSO may

precipitate when diluted into aqueous solutions. To minimize this, it is recommended to add

the DMSO stock solution to the aqueous buffer or medium while gently vortexing or swirling.

Serial Dilutions: It is often best to perform serial dilutions to achieve very low final

concentrations.

Example Dilution for a 1 µM Working Solution:

Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of the

desired aqueous buffer or medium. This results in a 10 µM intermediate solution.

Prepare the final 1 µM working solution by taking 100 µL of the 10 µM intermediate solution

and adding it to 900 µL of the final buffer or medium.
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Visualization of Pathways and Workflows
APJ Receptor Signaling Pathway
Activation of the APJ receptor by an agonist such as APJ Receptor Agonist 4 initiates a

cascade of intracellular signaling events. The receptor primarily couples to the inhibitory G-

protein, Gαi, leading to the inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP)

levels.[6] Concurrently, APJ receptor activation stimulates other critical pathways, including the

Phosphoinositide 3-kinase (PI3K)/Akt and the Extracellular signal-regulated kinase

(ERK)/Mitogen-activated protein kinase (MAPK) pathways, which are involved in cell survival,

proliferation, and migration.[7][8]
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Caption: APJ Receptor Signaling Pathway.

Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the key steps involved in the preparation of a stock solution

for a small molecule compound like APJ Receptor Agonist 4.
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Caption: Workflow for Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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